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Compound of Interest

2-(Acetyloxy)-6-methylbenzoic
Compound Name: d
aci

cat. No.: B1312102

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2-(Acetyloxy)-6-methylbenzoic
acid, also known as 6-methylaspirin. It details commercial suppliers, physicochemical
properties, a likely synthesis protocol, and its established mechanism of action through the
cyclooxygenase (COX) signaling pathway, which is crucial for its anti-inflammatory effects.

Commercial Availability

2-(Acetyloxy)-6-methylbenzoic acid (CAS No. 31490-86-5) is available from several fine
chemical suppliers. Researchers can procure this compound from the following vendors:
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Molecular o
. Molecular . Additional
Supplier CAS Number Weight ( g/mol .
Formula ) Information
) ) Available in
Sigma-Aldrich )
31490-86-5 Ci0H1004 194.19 various
(Merck)[1] o
quantities.
A supplier of fine
Apollo Scientific 31490-86-5 C10H1004 194.18 chemicals for
research.
Specializes in
abcr Gute ]
] 31490-86-5 C10H1004 194.18 specialty
Chemie )
chemicals.
Offers a range of
Alfa Chemistry[2]  31490-86-5 C10H1004 194.19 research
chemicals.

Physicochemical Data

A summary of the key physicochemical properties of 2-(Acetyloxy)-6-methylbenzoic acid is

provided below, compiled from various chemical databases.
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Property Value Reference

2-(Acetyloxy)-6-methylbenzoic )
IUPAC Name " Guidechem
aci

6-Methylaspirin, 2-Acetoxy-6- )
Synonyms ) ) Guidechem
methylbenzoic acid

CAS Number 31490-86-5 [3]

Molecular Formula C10H1004 [3]

Molecular Weight 194.19 g/mol [3]

Appearance White to off-white solid Inferred

Melting Point 127-129 °C Fronczek et al. (1982)

Experimental Protocols
Synthesis of 2-(Acetyloxy)-6-methylbenzoic acid

While a specific, detailed protocol for the synthesis of 2-(Acetyloxy)-6-methylbenzoic acid is
not extensively published, a standard method involves the acetylation of the corresponding
salicylic acid derivative, 2-hydroxy-6-methylbenzoic acid (6-methylsalicylic acid). This
procedure is analogous to the industrial synthesis of acetylsalicylic acid (aspirin).

Reaction:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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